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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing C6-NBD-PC (1-palmitoyl-2-
{6-[(7-nitro-2-1,3-benzoxadiazol-4-yl)aminolhexanoyl}-sn-glycero-3-phosphocholine), a
fluorescently labeled analog of phosphatidylcholine, in various fluorescence microscopy
applications. This document details the probe's spectral properties, and provides step-by-step
protocols for key experiments, and includes visual representations of experimental workflows
and relevant cellular pathways.

l. Introduction to C6-NBD-PC

C6-NBD-PC is a valuable tool for investigating the dynamics of phospholipids in living and fixed
cells. The molecule consists of a phosphatidylcholine backbone with a saturated palmitic acid
at the sn-1 position and a short six-carbon acyl chain at the sn-2 position, which is labeled with
the environmentally sensitive fluorophore, 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD). The NBD
group's fluorescence is sensitive to the polarity of its environment, making it useful for studying
membrane properties. Its structural similarity to endogenous phosphatidylcholine allows it to be
incorporated into cellular membranes and participate in lipid trafficking pathways.
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Il. Quantitative Data

For optimal experimental design and data interpretation, key quantitative parameters for C6-
NBD-PC are summarized below.

Property Value Reference(s)
Excitation Maximum (Aex) ~467 nm [1]

Emission Maximum (Aem) ~538 nm [1]
Recommended Laser Line 488 nm

Recommended Filter Set FITC/GFP

Molecular Weight 784.97 g/mol
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Parameter

Recommended
Value

Notes

Reference(s)

Cell Seeding Density

60-80% confluency

Ensure cells are in a
logarithmic growth
phase for optimal

uptake and viability.

Working

Concentration

1-5 pM

Optimal concentration
should be determined
empirically for each
cell type to achieve a
good signal-to-noise

ratio.

[2]

Incubation Time (Live
Cells)

15-60 minutes

Time can be adjusted
based on the specific
application and cell
type. Time-course
experiments are
recommended for

trafficking studies.

[3]4]

Incubation

Temperature

37°C

For visualizing
metabolic and
trafficking pathways.
Lower temperatures
(e.g., 4°C or 20°C)
can be used to inhibit

endocytosis.

[3]4]

Concentration for
FRET studies

0.04 to 2.5 mol%

Used as an acceptor
with donors like DPH.
Aggregation is not
observed up to 2.5

mol%o.

(516171

lll. Applications and Experimental Protocols
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C6-NBD-PC is a versatile probe with several applications in cell biology and drug development.
Detailed protocols for its primary uses are provided below.

A. Lipid Trafficking and Uptake

C6-NBD-PC is widely used to study the internalization and subsequent trafficking of
phosphatidylcholine through various cellular compartments.

Experimental Protocol: Live-Cell Imaging of C6-NBD-PC Trafficking
Materials:

« C6-NBD-PC

e Dimethyl sulfoxide (DMSO)

o Fatty acid-free Bovine Serum Albumin (BSA)

e Phosphate-Buffered Saline (PBS)

o Complete cell culture medium

e Live-cell imaging medium (e.g., phenol red-free DMEM)

e Glass-bottom dishes or coverslips

e Fluorescence microscope with environmental chamber (37°C, 5% CO:z) and FITC/GFP filter
set

Procedure:
e Cell Preparation:

o Seed cells on glass-bottom dishes or coverslips to achieve 60-80% confluency on the day
of the experiment.

e Preparation of C6-NBD-PC/BSA Complex (100x Stock):

o Prepare a 1 mM stock solution of C6-NBD-PC in DMSO.
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o In a separate tube, prepare a 0.34 mg/mL solution of fatty acid-free BSA in PBS.

o Slowly add the C6-NBD-PC stock solution to the BSA solution while vortexing to achieve a
final lipid concentration of 100 puM. This complex enhances the solubility and delivery of
the lipid to the cells.[2]

o Store the complex in aliquots at -20°C, protected from light.

o Cell Labeling:

o On the day of the experiment, warm the complete cell culture medium and the C6-NBD-
PC/BSA complex to 37°C.

o Dilute the 100x C6-NBD-PC/BSA complex in pre-warmed complete culture medium to a
final working concentration of 1-5 uM.

o Wash the cells once with pre-warmed medium.
o Remove the medium and add the labeling medium containing C6-NBD-PC.

o Incubate the cells at 37°C in a CO:2 incubator for 15-60 minutes. For time-course
experiments, use different incubation times (e.g., 5, 15, 30, 60 minutes).

e Washing and Imaging:

o After incubation, remove the labeling solution and wash the cells three times with pre-
warmed live-cell imaging medium.

o To remove the probe from the plasma membrane and visualize only internalized lipids, a
"back-exchange" can be performed by incubating the cells with 1% fatty acid-free BSA in
medium for 10-15 minutes.[4]

o Immediately image the cells using a fluorescence microscope equipped with an
environmental chamber.

Expected Results: Initially, C6-NBD-PC will label the plasma membrane. Over time, it will be
internalized and transported to various organelles, including the Golgi apparatus and
endoplasmic reticulum.[8] The specific trafficking pathway can vary depending on the cell type.
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Workflow for C6-NBD-PC Live-Cell Trafficking Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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